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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the molecular structure of ferrous
sulfate heptahydrate (FeSOa-7H20), a compound of significant interest in various scientific and
pharmaceutical domains. A comprehensive understanding of its structural characteristics is
paramount for its application and manipulation in research and development.

Crystal Structure and Coordination Chemistry

Ferrous sulfate heptahydrate, also known as melanterite, crystallizes in the monoclinic system
with the space group P21/c.[1][2] The crystal structure is characterized by the presence of the
aguo complex [Fe(Hz20)¢)2*, where the iron(ll) ion is octahedrally coordinated to six water
molecules.[2][3] An additional, seventh water molecule is present in the crystal lattice but is not
directly bonded to the iron ion; it is held in place by hydrogen bonds.[4] This interstitial water
molecule plays a crucial role in the overall stability of the crystal structure.

The sulfate ions (SO427) are linked to the hydrated iron(ll) octahedra through a network of
hydrogen bonds, creating a complex and stable three-dimensional structure.
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Quantitative Crystallographic Data

The precise determination of the molecular structure of FeSOa4-7H20 has been accomplished
through single-crystal X-ray diffraction and neutron diffraction studies. These techniques
provide detailed information on the unit cell dimensions, atomic positions, and consequently,
the bond lengths and angles within the crystal lattice.

Table 1: Unit Cell Parameters for FeS0as-7H20

Parameter Value (A) Angle (°) Reference
a 14.0774(9) [1]
b 6.5039(4) [1]
c 11.0506(7) [1]
B 105.604(1) [1]

Table 2: Selected Interatomic Distances and Bond Angles in FeSOa4-7H20
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Bond/Angle

Distance (A) / Angle (°)

Description

Fe-O (coordinated H20)

2.01-219

Range of bond lengths
between the iron(ll) ion and
the oxygen atoms of the six

coordinated water molecules.

S-O

1.46-1.49

Range of bond lengths within

the sulfate anion.

O-H--0

2.71-3.03

Range of hydrogen bond
lengths between water
molecules and sulfate oxygen

atoms.

Angles O-O(w)-O

103 - 145

Angles around the water
oxygen atoms to the oxygen
atoms to which they are

hydrogen bonded.

Angles O(w)-H-O

160 - 180 (with one exception)

Angles of the hydrogen bonds.

Angles Fe-O(w)-H

113-124

Angles involving the iron
center, coordinated water, and

hydrogen.

Note: The data presented is a summary from multiple crystallographic studies. For highly

specific applications, consulting the primary literature is recommended.

Experimental Protocols

The determination of the molecular structure of FeSOa4-7H20 relies on sophisticated

experimental techniques. The following provides a generalized overview of the key

methodologies employed.

Single-Crystal X-ray Diffraction

Methodology:
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Crystal Growth: High-quality single crystals of FeSOa4-7H20 are grown from a supersaturated
agueous solution by slow evaporation at a constant temperature.

Crystal Mounting: A suitable single crystal is selected and mounted on a goniometer head.

Data Collection: The crystal is placed in an X-ray diffractometer. A monochromatic beam of
X-rays is directed at the crystal, which is rotated through a series of angles. The diffracted X-
rays are detected, and their intensities and positions are recorded.

Structure Solution and Refinement: The collected diffraction data is used to solve the crystal
structure. This involves determining the electron density distribution within the unit cell, from
which the positions of the atoms can be deduced. The initial structural model is then refined
to achieve the best possible fit with the experimental data.

Neutron Diffraction

Methodology:

Sample Preparation: A powdered sample of FeSO4-7H20 or a larger single crystal is used.
For studies focusing on hydrogen atom positions, deuterated samples (FeSOa-7D20) are
often prepared to reduce incoherent scattering from hydrogen.

Data Collection: The sample is placed in a neutron beam at a research reactor or spallation
source. The scattered neutrons are detected at various angles.

Data Analysis: The diffraction pattern is analyzed to determine the positions of the atomic
nuclei, including the hydrogen/deuterium atoms, which are difficult to locate accurately with
X-ray diffraction due to their low electron density. This provides a more complete picture of
the hydrogen bonding network.

Visualization of the Molecular Structure

To facilitate a clearer understanding of the molecular arrangement, the following diagrams
illustrate the key structural features of FeSOa-7H20.
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Caption: Coordination environment of the Fe(ll) ion in FeSOa4-7H20.
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Unit Cell Representation

@ Simplified representation of the crystal lattice of FeSO4-7H20.
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Caption: Simplified crystal lattice of FeSOa4-7H20.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Unraveling the Molecular Architecture of FeSOa-7H20:
A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b12583991/docs#unraveling-the-molecular-
architecture-of-feso-7h-o-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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